Cas no 811802-80-9 (1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-)

811802-80-9 structure
Product name:1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-
CAS No:811802-80-9
MF:C11H12O4
MW:208.210583686829
CID:715312
1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-
- 1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-(9CI)
- 1,4-Benzodioxin-5-carboxaldehyde, 6-ethoxy-2,3-dihydro-
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- Inchi: 1S/C11H12O4/c1-2-13-9-3-4-10-11(8(9)7-12)15-6-5-14-10/h3-4,7H,2,5-6H2,1H3
- InChI Key: BIDQGNQJEKOORV-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(OCC)C(C=O)=C2OCC1
Computed Properties
- Exact Mass: 208.074
- Monoisotopic Mass: 208.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8A^2
Experimental Properties
- PSA: 44.76000
- LogP: 1.66900
1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro- Related Literature
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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2. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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4. Book reviews
811802-80-9 (1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-) Related Products
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